![molecular formula C22H20N2O2S B2426215 N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-4-propan-2-yloxybenzamide CAS No. 477504-62-4](/img/structure/B2426215.png)
N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-4-propan-2-yloxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-4-propan-2-yloxybenzamide” is a chemical compound that likely belongs to the class of organic compounds known as benzothiazoles . Benzothiazoles are compounds containing a benzene fused to a thiazole ring. Thiazoles are heterocyclic compounds with a five-member ring containing four carbon atoms and one nitrogen atom .
Molecular Structure Analysis
The molecular structure of similar compounds can be found in databases like PubChem . These resources provide information about the compound’s molecular formula, exact mass, molecular weight, and more.Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can be found in databases like PubChem . These resources provide information about the compound’s molecular weight, hydrogen bond donor and acceptor count, rotatable bond count, polar surface area, and more.Scientific Research Applications
1. Therapeutic Potential in Cancer Treatment
N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-4-propan-2-yloxybenzamide, as a benzothiazole derivative, has been recognized for its potential as an antitumor agent. The simple structure of 2-arylbenzothiazoles, a category to which this compound belongs, has been a focal point for the development of cancer therapies. These compounds are noted for their ability to act as ligands to various biomolecules, which is crucial in medicinal chemistry for the development of targeted therapies (Kamal et al., 2015). Furthermore, recent advancements in the structural modifications of benzothiazole derivatives have led to a surge in their consideration as potential chemotherapeutics. The structural simplicity and synthetic accessibility of these compounds make them highly attractive for drug development, especially in the realm of antitumor agents (Ahmed et al., 2012).
2. Antimicrobial and Antiviral Properties
Benzothiazole derivatives, including this compound, have shown substantial antimicrobial and antiviral properties. These compounds are recognized for their effectiveness against a broad spectrum of microorganisms and viruses, thereby suggesting their potential as active candidates in the discovery of new antimicrobial and antiviral agents for clinical development. The bioactive benzothiazole derivatives, particularly Schiff bases, azo dyes, and metal complexes, have demonstrated various modes of action against microorganisms and viruses (Elamin et al., 2020).
3. Structural Activity Relationship in Medicinal Chemistry
The benzothiazole nucleus is pivotal in medicinal chemistry due to its varied biological activities. Benzothiazole derivatives exhibit a range of pharmacological activities, such as antiviral, antimicrobial, anti-inflammatory, antidiabetic, and anticancer effects. The significance of the benzothiazole scaffold in medicinal chemistry is underlined by its presence in many natural and synthetic bioactive molecules. The diversity of activities and the less toxic effects of these derivatives make them rapidly developing and significant compounds in medicinal chemistry (Bhat & Belagali, 2020).
properties
IUPAC Name |
N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-4-propan-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O2S/c1-14(2)26-17-11-8-16(9-12-17)21(25)23-22-24(3)19-13-10-15-6-4-5-7-18(15)20(19)27-22/h4-14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFGWYGDSGSLDLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C4=CC=CC=C4C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.